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Compound of Interest

Compound Name: Ethoxymethoxymagnesium

Cat. No.: B15176991 Get Quote

Disclaimer: Detailed experimental data and peer-reviewed literature specifically on

ethoxymethoxymagnesium (CAS No. 93805-78-8) are exceptionally scarce. This guide

provides a comprehensive overview based on the limited available data for this specific

compound and draws heavily on the established chemistry of related mixed alkoxymagnesium

reagents to infer its probable properties and reactivity. The experimental protocols provided are

illustrative and based on general synthetic methods for this class of compounds. Researchers

should treat these as theoretical and subject to experimental validation.

Introduction to Ethoxymethoxymagnesium
Ethoxymethoxymagnesium is a mixed alkoxymagnesium salt with the chemical formula

C₃H₈MgO₂. Such compounds, containing two different alkoxy ligands attached to a magnesium

center, are of interest in organic synthesis, potentially offering unique reactivity and solubility

profiles compared to their single-alkoxide counterparts like magnesium methoxide or

magnesium ethoxide. The presence of both ethoxy and methoxy groups could influence the

steric and electronic environment of the magnesium center, thereby modulating its reactivity as

a base or nucleophile.

Chemical Properties of Ethoxymethoxymagnesium
Specific, experimentally determined physical and chemical properties for

ethoxymethoxymagnesium are not readily available in the public domain. The following table
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summarizes the known basic information.

Property Value Source

CAS Number 93805-78-8 Public Chemical Databases

Molecular Formula C₃H₈MgO₂ Public Chemical Databases

Molecular Weight 100.40 g/mol Calculated

Synonyms

Magnesium ethanolate

methanolate, Magnesium

ethoxide methoxide

Public Chemical Databases

Physical State Not Reported -

Melting Point Not Reported -

Boiling Point Not Reported -

Solubility Not Reported -

Inferred Reactivity and Chemical Behavior
The reactivity of ethoxymethoxymagnesium can be inferred from the behavior of other

magnesium alkoxides. These compounds are typically strong bases and can also act as

nucleophiles. The magnesium-oxygen bond is highly polar, rendering the oxygen atoms

electron-rich.

As a Base: Ethoxymethoxymagnesium is expected to be a strong Brønsted-Lowry base,

capable of deprotonating a wide range of acidic protons, including those of alcohols, carboxylic

acids, and activated methylene compounds. The basicity will be influenced by the solvent and

the aggregation state of the compound.

As a Nucleophile: The alkoxide moieties can act as nucleophiles, participating in reactions such

as the ring-opening of epoxides and the acylation of esters.

In Catalysis: Magnesium alkoxides are known to be effective catalysts for various organic

transformations, including polymerizations, aldol reactions, and Michael additions. The mixed-
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ligand nature of ethoxymethoxymagnesium could potentially be exploited to fine-tune

catalytic activity and selectivity.

Hypothetical Experimental Protocols
The following protocols are theoretical and based on general procedures for the synthesis of

mixed magnesium alkoxides.

Synthesis of Ethoxymethoxymagnesium
Principle: The reaction of a Grignard reagent with a stoichiometric mixture of two different

alcohols is a common method for the preparation of mixed magnesium alkoxides.

Reaction: CH₃MgBr + CH₃OH + CH₃CH₂OH → CH₃O-Mg-OCH₂CH₃ + CH₄ + HBr

Materials:

Methylmagnesium bromide (3.0 M solution in diethyl ether)

Anhydrous methanol

Anhydrous ethanol

Anhydrous diethyl ether

Schlenk flask and other appropriate glassware for air-sensitive techniques

Nitrogen or Argon gas supply

Procedure:

A 250 mL Schlenk flask equipped with a magnetic stir bar and a dropping funnel is dried

under vacuum and backfilled with inert gas (Nitrogen or Argon).

Anhydrous diethyl ether (100 mL) is added to the flask.

A solution of anhydrous methanol (0.5 equivalents) and anhydrous ethanol (0.5 equivalents)

in 50 mL of anhydrous diethyl ether is prepared and transferred to the dropping funnel.
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Methylmagnesium bromide solution (1.0 equivalent) is added to the stirred diethyl ether in

the Schlenk flask.

The alcohol mixture is added dropwise from the dropping funnel to the Grignard solution at 0

°C. Methane gas evolution will be observed.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 2 hours.

The resulting precipitate of ethoxymethoxymagnesium can be isolated by filtration under

an inert atmosphere, washed with anhydrous diethyl ether, and dried under vacuum.

Visualizations
Logical Workflow for Synthesis and Use
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Workflow for Ethoxymethoxymagnesium
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Caption: A logical workflow for the synthesis and application of ethoxymethoxymagnesium.

Potential Reactive Pathways
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Potential Reactive Pathways
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[Online PDF]. Available at:
[https://www.benchchem.com/product/b15176991#ethoxymethoxymagnesium-chemical-
properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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